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Compound of Interest

Compound Name: Santene

Cat. No.: B3343431

For Researchers, Scientists, and Drug Development Professionals

Introduction

Santene, a bicyclic monoterpene, is a fascinating molecule found in various essential oils. This
technical guide provides a comprehensive overview of its core physicochemical properties, with
a focus on its molecular formula and molecular weight. It also delves into the synthetic
pathways for its preparation and outlines standard analytical methodologies for its
characterization. While its biological activities are not extensively documented in publicly
available literature, this guide serves as a foundational resource for researchers interested in
exploring the potential of this unique compound.

Core Molecular and Physical Properties

Santene is a hydrocarbon with the chemical formula C9H14.[1] It is also known by its IUPAC
name, 2,3-Dimethylbicyclo[2.2.1]hept-2-ene, and its CAS number is 529-16-8.[1]

Data Presentation: Physicochemical Properties of
Santene
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Property Value Source(s)
Molecular Formula C9H14 [1]
Molecular Weight 122.21 g/mol [1]
2,3-Dimethylbicyclo[2.2.1]hept-
IUPAC Name yibieyelo] Ihep [1]
2-ene
CAS Number 529-16-8 [1]
Boiling Point 140-141 °C at 760 mmHg [1]
Not specified, likely a colorless
Appearance o N/A
liquid

N Insoluble in water; soluble in
Solubility ] N/A
organic solvents

Synthesis of Santene

The primary method for the synthesis of santene is through the Wagner-Meerwein
rearrangement of other bicyclic terpenes, such as camphenilol or isoborneol.[2][3][4] This
reaction typically proceeds under acidic conditions.

Experimental Protocol: Synthesis of Santene via
Wagner-Meerwein Rearrangement

The following is a generalized protocol based on the principles of the Wagner-Meerwein
rearrangement. Researchers should note that optimization of reaction conditions, including
catalyst, temperature, and reaction time, may be necessary to achieve high yields and purity. A
recent inquiry on a research forum highlighted that historical procedures may not be reliable,
and an updated, validated protocol is sought after by the scientific community.[5]

Materials:
e Camphenilol (or isoborneol)

e Acid catalyst (e.g., sulfuric acid, phosphoric acid, or a solid acid catalyst)
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e Anhydrous solvent (e.g., toluene, hexane)
e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

» Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
separatory funnel, etc.)

e Heating and stirring apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the starting material (camphenilol or isoborneol) in an appropriate
anhydrous solvent.

o Acid Catalysis: Slowly add the acid catalyst to the stirred solution. The amount of catalyst will
depend on its nature and should be determined based on literature precedents for similar
rearrangements.

o Reaction: Heat the reaction mixture to reflux. The progress of the reaction should be
monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding a saturated solution of sodium bicarbonate to neutralize the acid.

o Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash
the organic layer sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: The crude santene can be purified by fractional distillation or column
chromatography to yield the pure compound.
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Diagram: Synthetic Workflow for Santene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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